Cas no 1393105-69-5 (1,4-Dioxepane-6-methanamine, hydrochloride (1:1))

• Product Name: 1,4-Dioxepane-6-methanamine, hydrochloride (1:1)
• CAS No: 1393105-69-5
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6104134
• PubChem ID: 86710071
• Update Time: 2024-01-14

1,4-Dioxepane-6-methanamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxepane-6-methanamine, hydrochloride (1:1)
• Z2310678775
• EN300-7542483
• 1,4-dioxepan-6-ylmethanamine;hydrochloride
• 1393105-69-5
• UHQRJHIGARTHMG-UHFFFAOYSA-N
• (1,4-dioxepan-6-yl)methylamine hydrochloride
• (1,4-dioxepan-6-yl)methanamine hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c7-3-6-4-8-1-2-9-5-6;/h6H,1-5,7H2;1H
• InChI Key： UHQRJHIGARTHMG-UHFFFAOYSA-N
• SMILES： C(C1COCCOC1)N.Cl

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 69.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes